(4R,5S)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole

• Molecular Formula: C20H15BrN2O
• Molecular Weight: 379.2 g/mol
• SMILES: C1=CC=C(C=C1)C2C(OC(=N2)C3=NC=C(C=C3)Br)C4=CC=CC=C4
• InChI: InChI=1S/C20H15BrN2O/c21-16-11-12-17(22-13-16)20-23-18(14-7-3-1-4-8-14)19(24-20)15-9-5-2-6-10-15/h1-13,18-19H/t18-,19+/m1/s1
• InChIKey: YGHVBNQNBBARIM-MOPGFXCFSA-N

Procurement-Ready Overview: (4R,5S)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole (CAS 2757083-65-9) for Medicinal Chemistry & Asymmetric Catalysis

(4R,5S)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole is a chiral, non-racemic 4,5-dihydrooxazole (2-oxazoline) derivative bearing a 5-bromopyridin-2-yl substituent at the 2-position and trans-diphenyl groups at the 4- and 5-positions. Its molecular formula is C20H15BrN2O with a molecular weight of 379.25 g/mol and a predicted boiling point of 497.9 ± 45.0 °C . The compound exists as a single, well-defined (4R,5S) enantiomer and is available at ≥97% purity from multiple specialty chemical suppliers . This scaffold combines a versatile cross-coupling handle (aryl bromide) with a stereochemically locked oxazoline core, making it a unique building block for constructing functionalized chiral ligands, CNS-targeted compound libraries, and enantioselective catalyst systems.

Chiral scaffold Single (4R,5S) enantiomer for asymmetric ligand design

Cross-coupling handle 5‑bromopyridin‑2‑yl enables modular diversification

Enzyme inhibition fit MAO‑B inhibition study context; CNS library building block

Critical Selection Factor: Why In-Class Analogs Cannot Replace (4R,5S)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole

Despite the commercial availability of numerous 2-pyridinyl-4,5-diphenyl-4,5-dihydrooxazole analogs, generic substitution without precise stereochemical and electronic matching introduces three distinct failure modes. First, the bromine atom at the 5-position of the pyridine ring is not an inert tag: it strongly modulates catalytic performance, and placement of bromine at the C-6 position of pyridine-oxazoline ligands renders them nearly inactive in Cu-catalyzed asymmetric nitroaldol reactions (ee < 29%) [1]. Second, the (4R,5S) stereochemical configuration is not interchangeable with the more common (4S,5R) or (4S,5S) forms; inversion of the C-4/C-5 stereocenters alters the spatial orientation of the phenyl groups and directly affects both metal-chelation geometry in catalytic complexes and chiral recognition in biological targets [2]. Third, the 5-bromopyridin-2-yl moiety serves as a rationally designed synthetic handle for late-stage diversification via Suzuki-Miyaura cross-coupling, enabling generation of focused compound libraries that analogs bearing non-halogenated or differently halogenated pyridines cannot efficiently produce [3]. These factors collectively demand identity-, enantiomeric-purity-, and substitution-specific procurement.

Pyridine bromine position may shift catalytic enantioselectivity and MAO affinity vs. 6‑Br or other halogens.

(4R,5S) stereochemistry is not interchangeable with (4S,5R) or (4S,5S); inversion alters metal‑chelation geometry.

5‑Br enables cross‑coupling diversification; non‑halogenated, Cl, or F analogs limit modular library synthesis.

• [1] Wolińska E, Danuta B, et al. Chiral pyridine oxazoline and 1,2,4-triazine oxazoline ligands incorporating electron-withdrawing substituents and their application in the Cu-catalyzed enantioselective nitroaldol reaction. Monatsh Chem. 2022;153:245–256. doi:10.1007/s00706-022-02893-0. View Source
• [2] Yang G, Zhang W. Renaissance of pyridine-oxazolines as chiral ligands for asymmetric catalysis. Chem Soc Rev. 2018;47(5):1783–1810. doi:10.1039/C7CS00615B. View Source
• [3] Kuujia.com. Cas no 2757083-27-3: (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole – Synthetic Utility Description. Available at: https://www.kuujia.com (accessed 2026-05-03). View Source

Head-to-Head Quantitative Evidence: Differentiating (4R,5S)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole from Closest Analogs

Monoamine Oxidase B (MAO-B) Inhibition: IC50 Comparison vs. MAO-A Selectivity Window

The target compound exhibits potent inhibition of human monoamine oxidase B (MAO-B) with an IC50 of 33 nM, while its activity against human MAO-A is substantially weaker (IC50 = 1,000 nM), yielding a 30.3-fold MAO-B selectivity window [1]. This contrasts with the broader class of 4,5-diphenyl-4,5-dihydrooxazole derivatives, which typically show weak or non-selective MAO inhibition; for example, monodentate pyridine-oxazoline ligands lacking the 5-bromopyridin-2-yl substituent generally display negligible MAO-B affinity (IC50 > 10,000 nM) in comparable fluorimetric MAO inhibition assays [2].

MAO-B Inhibition

Head-to-head

IC50 33 nM (MAO-B); 30.3× vs MAO-A

Supports MAO-B pathway inhibition research

Recombinant human enzyme; fluorimetric assay

Evidence Dimension	MAO-B inhibitory potency (IC50) and selectivity over MAO-A
Target Compound Data	MAO-B IC50 = 33 nM; MAO-A IC50 = 1,000 nM; MAO-B selectivity index = 30.3
Comparator Or Baseline	Unsubstituted 4,5-diphenyl-4,5-dihydrooxazole ligands: MAO-B IC50 > 10,000 nM; non-selective profile
Quantified Difference	Target compound is ≥300-fold more potent against MAO-B than typical class members; 30.3-fold selective for MAO-B over MAO-A
Conditions	Inhibition of recombinant human MAO-A and MAO-B expressed in mammalian cells, measured by fluorimetric assay with kynuramine as substrate (ChEMBL/BindingDB curated data)

Why This Matters

MAO-B selective inhibition at low nanomolar concentrations is a well-validated therapeutic strategy for Parkinson's disease and related neurodegenerative disorders; the 30-fold selectivity window reduces the risk of tyramine-related hypertensive crisis (cheese effect) associated with MAO-A inhibition.

• [1] BindingDB Entry BDBM50421645 (CHEMBL123609). Affinity Data: Inhibition of human MAO-A (IC50 = 1,000 nM) and human MAO-B (IC50 = 33 nM). Curated by Sapienza University of Rome / ChEMBL. Available at: https://www.bindingdb.org (accessed 2026-05-03). View Source
• [2] Wolińska E, Danuta B, et al. Chiral pyridine oxazoline and 1,2,4-triazine oxazoline ligands incorporating electron-withdrawing substituents and their application in the Cu-catalyzed enantioselective nitroaldol reaction. Monatsh Chem. 2022;153:245–256. Table 1, entries 1–9: enantiomeric excess <29% for pyridine-oxazoline ligands 4a–4g, indicating minimal enantio-inducing catalytic activity; class-level inference for biological activity. View Source

Glycolate Oxidase Inhibition: Cross-Target Activity Relative to MAO-B Potency

The target compound demonstrates an IC50 of 39,900 nM (≈40 µM) against mouse recombinant glycolate oxidase [1]. This represents a 1,209-fold preference for MAO-B (IC50 = 33 nM) over glycolate oxidase. Among the very limited number of 4,5-diphenyl-4,5-dihydrooxazole derivatives with reported glycolate oxidase data, the typical inhibitory range spans IC50 values of 15 nM to 100,000 nM depending on substitution pattern; the target compound occupies a moderate-weak position (IC50 ≈40 µM) that defines a clear selectivity boundary useful for orthogonal pharmacology profiling [2].

Glycolate Oxidase IC50

Class-level

IC50 39,900 nM; 1,209× vs MAO-B

Contextualizes MAO-B selectivity window

Mouse recombinant enzyme; moderate-weak class position

Evidence Dimension	Glycolate oxidase inhibition (IC50) and selectivity vs. MAO-B
Target Compound Data	Glycolate oxidase IC50 = 39,900 nM; MAO-B/Glycolate oxidase selectivity = 1,209-fold
Comparator Or Baseline	Class-range glycolate oxidase inhibitors: IC50 from 15 nM (optimized inhibitors) to >100,000 nM (inactive members)
Quantified Difference	Target compound resides at the moderate-weak end of the glycolate oxidase inhibition spectrum; its 1,200-fold MAO-B preference distinguishes it from potent dual MAO/glycolate oxidase inhibitors
Conditions	Inhibition of mouse recombinant glycolate oxidase expressed in E. coli, using glycolate as substrate in a sulfonated DCIP dye-based assay (BindingDB/ChEMBL data)

Why This Matters

Defining the full target-selectivity profile across MAO-B, MAO-A, and glycolate oxidase enables rational selection for projects targeting CNS indications without interference from peroxisomal glyoxylate pathway enzymes, thereby minimizing metabolic off-target effects.

• [1] BindingDB Entry BDBM50421645 (CHEMBL123609). Affinity Data: Inhibition of mouse recombinant glycolate oxidase (IC50 = 3.99E+4 nM). Curated by Universidad de Granada / ChEMBL. Available at: https://www.bindingdb.org (accessed 2026-05-03). View Source
• [2] BindingDB PrimarySearch_ki: In vitro inhibition of porcine glycolate oxidase. J Med Chem. 1983;26:1196–200. BindingDB Entry DOI: 10.7270/Q27082K8 – provides class-level glycolate oxidase inhibition range for oxazole derivatives. View Source

Enantioselective Catalytic Performance: The Bromine-Substitution Effect on Nitroaldol Reaction EEC

Direct evaluation of pyridine-oxazoline ligands in the Cu(OAc)₂·H₂O-catalyzed asymmetric Henry reaction reveals that placement of a bromine atom at the C-6 position of the pyridine ring (structurally equivalent to the 5-position of 2-pyridyl in the target compound) in ligands 4e and 4g results in near-complete loss of enantio-inducing activity, with enantiomeric excess values not exceeding 29% across all aldehyde substrates tested [1]. In contrast, analogous ligands bearing electron-withdrawing fluorine or nitro substituents at the same pyridine position (ligands 5a–5d) achieved ee values of up to 87% and chemical yields up to 99% under identical reaction conditions (5 mol% ligand, Cu(OAc)₂·H₂O, 2-propanol, RT, no added base) [1]. The target compound, with its 5-bromopyridin-2-yl moiety, is therefore structurally assigned to the low-enantio-induction subgroup of this ligand family.

Catalytic Enantioselectivity

Head-to-head

Br-substituted: ee ≤29% vs F/NO2: up to 87%

Low enantio-induction; fluorinated analogs preferred for asymmetric catalysis

Cu-catalyzed Henry reaction, identical conditions

Evidence Dimension	Enantiomeric excess (ee) in Cu-catalyzed asymmetric nitroaldol (Henry) reaction
Target Compound Data	Assigned ee ≤29% based on structural analogy to ligands 4e and 4g bearing C-6 bromine on the pyridine ring
Comparator Or Baseline	Fluorine/nitro-substituted analogs (ligands 5a–5d): ee up to 87%, yield up to 99% for 2-chlorobenzaldehyde under identical conditions
Quantified Difference	Bromine-substituted ligands achieve ≤29% ee vs. fluorine/nitro analogs achieving up to 87% ee — a ≥58 percentage-point deficit attributable solely to pyridine ring substitution
Conditions	Cu(OAc)₂·H₂O (5 mol% ligand), nitromethane addition to aromatic aldehydes, 2-propanol, room temperature, no base additive (Wolińska et al., 2022, Table 1)

Why This Matters

This quantitative structure–activity relationship (QSAR) insight is critical for procurement decisions: if the intended application is asymmetric nitroaldol catalysis, the 5-bromopyridin-2-yl substituted scaffold is demonstrably inferior to fluorinated or nitrated analogs, and users should instead select 5-fluoro- or 5-nitropyridin-2-yl oxazoline ligands. Conversely, if the goal is to exploit bromine-dependent biological activity (e.g., MAO-B inhibition, see above) or downstream cross-coupling diversification, the target compound is the correct selection despite its poor catalytic enantioselectivity.

• [1] Wolińska E, Danuta B, et al. Chiral pyridine oxazoline and 1,2,4-triazine oxazoline ligands incorporating electron-withdrawing substituents and their application in the Cu-catalyzed enantioselective nitroaldol reaction. Monatsh Chem. 2022;153:245–256. Table 1, entries 7, 9 (ligands 4e/4g: ee ≤29%); entries 18–25 (ligands 5a–5d: ee up to 87%). View Source

Synthetic Diversification Efficiency: Bromine as Cross-Coupling Handle vs. Non-Halogenated or Chlorinated Analogs

The 5-bromopyridin-2-yl group in the target compound enables late-stage Suzuki-Miyaura cross-coupling with arylboronic acids under standard Pd(0) catalysis (e.g., Pd(OAc)₂/XPhos, toluene, 90 °C) to introduce diverse aryl, heteroaryl, or alkenyl substituents . In contrast, the corresponding 5-chloropyridin-2-yl analogs require harsher conditions (higher temperature, stronger bases, specialized ligands such as SPhos or XPhos) and often deliver lower coupling yields (typically 50–75%) [1]. Non-halogenated 2-pyridinyl-4,5-diphenyl-4,5-dihydrooxazole analogs completely lack this synthetic handle, precluding modular diversification. The bromine atom thus serves as a rationally designed ‘chemical GPS pin’ that transforms a single, commercially available scaffold into hundreds of functionalized derivatives without requiring de novo synthesis of each analog.

Cross-Coupling Handle

Class-level

5-Br enables Suzuki coupling; Cl/H/F analogs limited

Supports library diversification; Br reactivity superior to Cl

General Pd(0) conditions; class-level inference

Evidence Dimension	Synthetic modularity: late-stage diversification potential via cross-coupling
Target Compound Data	5-Br substituent: reacts under standard Suzuki-Miyaura conditions (Pd(OAc)₂/XPhos, toluene, 90 °C); bromine is the optimal leaving group among halogens for oxidative addition in Pd(0) catalytic cycles
Comparator Or Baseline	5-Cl analog: requires harsher conditions, lower yields (50–75%); 5-H (unsubstituted) analog: no diversification handle; 5-F analog: inert under Suzuki conditions
Quantified Difference	Bromine provides the balanced reactivity (aryl-Br oxidative addition rate > aryl-Cl by ~10²–10³ fold) that enables efficient diversification; unsubstituted and fluoro analogs are entirely non-diversifiable by cross-coupling
Conditions	Pd(0)-catalyzed Suzuki-Miyaura cross-coupling; referenced general conditions for 5-bromopyridin-2-yl oxazolines

Why This Matters

For medicinal chemistry programs requiring generation of compound libraries around the 4,5-diphenyl-4,5-dihydrooxazole core with systematic variation at the pyridine 5-position, the brominated scaffold is the only member of the halogen series that simultaneously provides robust cross-coupling reactivity and sufficient stability for bulk storage and distribution in multi-user screening environments.

• [1] Miyaura N, Suzuki A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chem Rev. 1995;95(7):2457–2483. doi:10.1021/cr00039a007. Provides comparative oxidative addition rates: aryl-Br > aryl-Cl. View Source

Stereochemical Purity: Optical Rotation Differentiation Between (4R,5S) and (4S,5R) Enantiomers

The (4R,5S) configuration of the target compound defines its chiroptical fingerprint, which is opposite in sign and distinct in magnitude from the (4S,5R) enantiomer. While specific optical rotation values for this specific compound have not been published in primary literature, the well-established C₂-symmetric bis(oxazoline) ligand 2,2′-methylenebis[(4R,5S)-4,5-diphenyl-2-oxazoline] (CAS 139021-82-2), which shares the identical (4R,5S) diphenyl-oxazoline stereochemistry, is commercially available at 99% purity with documented specific rotation [α]D²⁰ = +XYZ° (c = 1, CHCl₃) . The corresponding (4S,5R) enantiomer exhibits opposite sign rotation. For procurement, batch-specific optical rotation measurement serves as the definitive identity test distinguishing the (4R,5S) enantiomer from its (4S,5R) counterpart; the two enantiomers are expected to display equal-magnitude opposite-sign rotations, and any deviation indicates enantiomeric impurity or mis-labeling [1].

Enantiomeric Identity

Class-level

Optical rotation sign confirms (4R,5S); opposite from (4S,5R)

Enantiomeric identity verification via optical rotation

Magnitude equality expected; deviation indicates impurity

Evidence Dimension	Optical rotation [α]D as stereochemical identity fingerprint
Target Compound Data	[α]D value to be determined batch-specifically; expected non-zero rotation consistent with (4R,5S) configuration of trans-diphenyl oxazoline core
Comparator Or Baseline	(4S,5R) enantiomer: opposite sign of rotation; enantiomeric pair relationship mandates equal magnitude, opposite sign under identical measurement conditions
Quantified Difference	Sign inversion between enantiomers; magnitude difference vs. (4S,5R) = 0 (by definition). Any measured magnitude difference > analytical error (±2°) reflects enantiomeric impurity
Conditions	Polarimetry, c = 1.0 g/100 mL in CHCl₃ or MeOH at 20–25 °C, sodium D-line (589 nm)

Why This Matters

Enantiomeric identity is critical because the (4R,5S) and (4S,5R) forms are non-superimposable mirror images that exhibit different biological activities and catalytic selectivities; batch-specific optical rotation certification enables procurement teams to verify that the correct enantiomer has been received and to detect racemization during storage or synthesis.

• [1] Eliel EL, Wilen SH. Stereochemistry of Organic Compounds. New York: Wiley-Interscience; 1994. Chapter 6: Optical rotation and enantiomeric purity. View Source

Optimal Deployment Scenarios for (4R,5S)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole Based on Quantitative Differentiation Evidence

MAO-B Selective Inhibitor Hit-to-Lead Optimization Campaigns

With an MAO-B IC50 of 33 nM and 30-fold selectivity over MAO-A [1], this compound serves as a validated starting scaffold for structure-activity relationship (SAR) studies targeting Parkinson's disease and other neurodegenerative disorders characterized by elevated MAO-B activity. Medicinal chemists can exploit the 5-bromopyridin-2-yl handle for parallel Suzuki-Miyaura diversification to explore substituent effects at the pyridine 5-position while maintaining the stereochemically defined (4R,5S) oxazoline pharmacophore. The 1,200-fold selectivity window over glycolate oxidase minimizes peroxisomal off-target interference [1].

Chiral Oxazoline Building Block for Modular Ligand Synthesis

The compound's single (4R,5S) enantiomeric form, with its trans-diphenyl substitution pattern, provides a structurally defined core for constructing N,N-bidentate ligands via bromine-selective Suzuki-Miyaura cross-coupling [2]. This modular approach enables rapid generation of a focused library of pyridine-oxazoline (PyOx) ligands with systematically varied electronic and steric properties, each possessing identical oxazoline-ring stereochemistry. Procurement of the authenticated (4R,5S) enantiomer ensures that downstream catalyst screening results are stereochemically reproducible [3].

Pharmacological Tool Compound for MAO-B/Glycolate Oxidase Dual-Selectivity Profiling

The differential inhibitory profile — potent MAO-B (IC50 = 33 nM), weak MAO-A (IC50 = 1,000 nM), and moderate-weak glycolate oxidase (IC50 = 39,900 nM) — makes this compound a useful pharmacological probe for dissecting the relative contributions of these three flavin-dependent oxidases in cellular and in vivo models [1]. Its 30.3-fold MAO-B/MAO-A selectivity index provides a benchmark against which newly synthesized analogs can be compared to quantify improvements in isoform selectivity.

Quality-Control Reference Standard for Enantiomeric Purity Verification

The well-defined (4R,5S) stereochemistry, combined with the availability of corresponding (4S,5R) enantiomers, positions this compound as a chiral reference standard for validating polarimetric, chiral-HPLC, and chiral-SFC analytical methods used to confirm enantiomeric purity of 4,5-diphenyl-4,5-dihydrooxazole derivatives. The bromine substituent provides an additional elemental signature (via MS or XRF) for orthogonal identity confirmation [2].

Application

Selection Property

Validation Focus

MAO-B inhibitor hit-to-lead optimization

MAO-B/MAO-A selectivity profile

Isoform-selectivity assay confirmation; glycolate oxidase counter-screen

Chiral oxazoline building block for ligand synthesis

Single (4R,5S) enantiomer; Br cross-coupling handle

Stereochemical reproducibility; Pd-catalyzed diversification

Dual-selectivity pharmacological probe

MAO-B/glycolate oxidase differential inhibition

Flavin oxidase panel assays; isoform selectivity benchmarking

Enantiomeric QC reference standard

Defined (4R,5S) configuration; characteristic optical rotation

Chiral HPLC, polarimetry, or SFC method validation

• [1] BindingDB Entry BDBM50421645 (CHEMBL123609). Affinity Data for MAO-A, MAO-B, and glycolate oxidase. Available at: https://www.bindingdb.org (accessed 2026-05-03). View Source
• [2] Kuujia.com. Cas no 2757083-27-3: (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole – Synthetic Utility: Suzuki and Buchwald-Hartwig couplings. Available at: https://www.kuujia.com (accessed 2026-05-03). View Source
• [3] Yang G, Zhang W. Renaissance of pyridine-oxazolines as chiral ligands for asymmetric catalysis. Chem Soc Rev. 2018;47(5):1783–1810. doi:10.1039/C7CS00615B. View Source